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For Researchers, Scientists, and Drug Development Professionals

Magnesium hydroxycarbonate, a hydrated basic magnesium carbonate, presents a versatile

and cost-effective option for various industrial applications, ranging from polymer additives to

pharmaceutical excipients. This guide provides an objective comparison of its performance

against common alternatives, supported by available experimental data, to aid in material

selection and process optimization.

Executive Summary
Magnesium hydroxycarbonate offers a unique combination of properties, including flame

retardancy, reinforcing capabilities, and acid-neutralizing effects. In many applications, it serves

as a viable, and at times superior, alternative to materials such as aluminum hydroxide (ATH),

magnesium hydroxide, and calcium carbonate. Its cost-effectiveness, coupled with its

performance characteristics, makes it a compelling choice for manufacturers and researchers.

This analysis delves into its utility as a flame retardant, a reinforcing filler in elastomers, and an

active pharmaceutical ingredient, providing a quantitative comparison of its benefits.

Cost Analysis
The economic viability of an industrial raw material is a critical factor in its selection. The

following table summarizes the approximate price ranges for magnesium hydroxycarbonate
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and its common alternatives. Prices are subject to variation based on purity, particle size,

surface treatment, and supplier.

Material Industrial Application(s)
Approximate Price
(USD/Metric Ton)

Magnesium Hydroxycarbonate
Flame Retardant, Polymer

Filler, Antacid
$200 - $800+[1]

Aluminum Hydroxide (ATH) Flame Retardant, Filler $285 - $680[2]

Magnesium Hydroxide
Flame Retardant, Antacid,

Filler
$465 - $1015[3]

Calcium Carbonate Polymer Filler, Antacid $50 - $400[4][5]

Performance Analysis in Key Industrial Applications
Flame Retardant in Polymers
Magnesium hydroxycarbonate acts as an effective flame retardant, particularly in

thermoplastics. Its mechanism involves the endothermic release of water and carbon dioxide

upon heating, which cools the material and dilutes flammable gases.

Comparative Performance Data:
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Polymer Matrix
Flame
Retardant (60
wt%)

Limiting
Oxygen Index
(LOI) (%)

UL-94 Rating Source(s)

Polypropylene

(PP)

Magnesium

Carbonate

Hydroxide

Pentahydrate

(MCHP)

28.2 V-0 (no dripping) [6]

Polypropylene

(PP)

Aluminum

Hydroxide (ATH)

Slightly less

effective than

MCHP

- [6]

Polypropylene

(PP)

Magnesium

Hydroxide

Slightly less

effective than

MCHP

- [6]

Ethylene-vinyl

acetate (EVA)

Anhydrous

Magnesium

Carbonate

(AMC) @ 45

wt% + HPCTP @

5 wt%

27.6 V-0 [7]

Ethylene-vinyl

acetate (EVA)
Neat EVA 20 - [8]

Key Benefits:

Higher Decomposition Temperature: Magnesium hydroxycarbonate generally has a

thermal stability intermediate between ATH and magnesium hydroxide, making it suitable for

processing a wider range of polymers without premature decomposition.[6]

Synergistic Effects: It can be used in conjunction with other flame retardants to enhance

overall performance.[7]

Smoke Suppression: The release of water vapor and carbon dioxide aids in smoke

suppression.
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Reinforcing Filler in Rubber
In the rubber industry, fillers are crucial for improving mechanical properties and reducing

costs.[2] Magnesium hydroxycarbonate can enhance the hardness, tensile strength, and

wear resistance of rubber compounds.

Comparative Performance Data (Natural Rubber Composites):

Filler Type
Filler Loading
(phr)

Tensile
Strength (MPa)

Elongation at
Break (%)

Source(s)

Magnesium

Carbonate
80 ~12 ~400 [9]

Magnesium

Carbonate
180 ~8 ~100 [9]

Calcium

Carbonate
10

Increased from

baseline

Increased from

baseline
[10]

Calcium

Carbonate
40 ~24 ~550 [11]

Unfilled Natural

Rubber
0 ~13 ~700 [11]

Key Benefits:

Reinforcement: Magnesium carbonate particles can be well-incorporated into the rubber

matrix, leading to improved mechanical properties.[9]

Cost Reduction: As a filler, it can reduce the overall cost of the rubber compound.[2]

Processability: It can act as a processing aid, improving the flow and handling of the rubber

during manufacturing.

Antacid in Pharmaceuticals
Magnesium hydroxycarbonate is utilized in pharmaceutical formulations as an antacid to

neutralize stomach acid. Its effectiveness is measured by its acid-neutralizing capacity (ANC).
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Comparative Performance Data:

Antacid Raw
Material

Theoretical Acid
Neutralizing
Capacity (mEq/g)

Key Characteristics Source(s)

Magnesium

Hydroxycarbonate
~14.7

Moderate onset of

action.
[4]

Calcium Carbonate ~20.0
Rapid onset, but can

cause acid rebound.
[12]

Magnesium Hydroxide ~34.3

High neutralizing

capacity, can have a

laxative effect.

[13]

Aluminum Hydroxide ~25.6
Slow onset, can cause

constipation.
[12]

Key Benefits:

Effective Neutralization: Provides a good balance of neutralizing capacity and reaction

speed.[4]

Combination Therapy: Often used in combination with other antacids like aluminum

hydroxide to balance side effects.[14]

Cost-Effective: Generally an economical choice for antacid formulations.[14]

Experimental Protocols
Synthesis of Magnesium Hydroxycarbonate
A common method for synthesizing magnesium hydroxycarbonate is through the carbonation

of a magnesium hydroxide slurry.[15]

Workflow:
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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